Cas no 199536-01-1 (Methyl 3-amino-5-cyanobenzoate)

• Product Name: Methyl 3-amino-5-cyanobenzoate
• CAS No: 199536-01-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD08060133
• CID: 908712
• PubChem ID: 17750335
• Update Time: 2025-10-19

Methyl 3-amino-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-cyano-benzoic acid methyl ester
• Methyl 3-amino-5-cyanobenzoate
• 3-amino-5-cyanobenzoic acid
• methyl 3-amine-5-cyanobenzoate
• methyl 3-azanyl-5-cyano-benzoate
• Benzoic acid, 3-amino-5-cyano-, methyl ester
• AK167095
• PEYGSXLYSVLVEL-UHFFFAOYSA-N
• FCH858088
• Methyl 3 - amino - 5 - cyanobenzoate
• OR321011
• 3-amino-5-cyanobenzoic acid methyl ester
• 3-AMINO-5-CYANO-BENZOICACIDMETHYLESTER
• 3-a
• DTXSID60590437
• N10507
• DS-9220
• METHYL3-AMINO-5-CYANOBENZOATE
• J-012886
• MFCD08060133
• CS-0043716
• DA-32759
• SY064368
• A814105
• ZHA53601
• AKOS006285711
• 3-amino-5-cyano-benzoic acid methyl ester;
• Z1198175714
• SCHEMBL46408
• AC-28504
• 199536-01-1
• EN300-6738632
• 3-AMINO-5-CYANO-BENZOIC ACID METHYL ESTER >98%

• MDL： MFCD08060133
• Inchi： 1S/C9H8N2O2/c1-13-9(12)7-2-6(5-10)3-8(11)4-7/h2-4H,11H2,1H3
• InChI Key： PEYGSXLYSVLVEL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=C(C=1)N)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1

Experimental Properties

• Melting Point: 128°C
• Boiling Point: 371.488°C at 760 mmHg
• PSA: 76.11000
• LogP: 1.50828

Methyl 3-amino-5-cyanobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-amino-5-cyanobenzoate

Methyl 3-amino-5-cyanobenzoate (CAS No. 199536-01-1): A Comprehensive Overview

Methyl 3-amino-5-cyanobenzoate, identified by its CAS number 199536-01-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Methyl 3-amino-5-cyanobenzoate consists of a benzoate core substituted with an amino group at the 3-position and a cyano group at the 5-position. This arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of both the amino and cyano functional groups allows for further derivatization, enabling the creation of a diverse array of derivatives with tailored properties.

In recent years, Methyl 3-amino-5-cyanobenzoate has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of biologically active molecules, including inhibitors and modulators of various enzymatic pathways. The compound's ability to interact with biological targets makes it a promising candidate for drug discovery efforts aimed at addressing unmet medical needs.

One of the most compelling aspects of Methyl 3-amino-5-cyanobenzoate is its utility in the development of novel antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways. Preliminary studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as an alternative or adjunct therapy in combating resistant infections.

The compound's relevance extends beyond antimicrobial applications. Researchers have also investigated its role in the development of anti-inflammatory agents, leveraging its ability to modulate inflammatory pathways. By interacting with specific receptors and enzymes involved in inflammation, Methyl 3-amino-5-cyanobenzoate may offer a new approach to managing chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, Methyl 3-amino-5-cyanobenzoate has shown promise in the field of materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced polymers and coatings. These materials exhibit enhanced durability, chemical resistance, and biocompatibility, making them valuable for applications in medical devices, aerospace components, and specialty coatings.

The synthesis of Methyl 3-amino-5-cyanobenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and minimize environmental impact. These efforts align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, Methyl 3-amino-5-cyanobenzoate (CAS No. 199536-01-1) is a versatile compound with significant potential across multiple domains of research and industry. Its unique structural features and functional properties make it a valuable tool for developing novel therapeutics, advanced materials, and innovative synthetic strategies. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical landscapes is likely to grow.